Cas no 379728-81-1 (N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 379728-81-1
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5695670
• PubChem ID: 3347118
• Update Time: 2025-07-18

N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS016050252
• 379728-81-1
• AKOS000115865
• HMS1765F04
• N-(2-ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• EN300-02924
• Z56827579
• 2-Thiazolamine, N-(2-ethoxyphenyl)-4,5-dihydro-4-methyl-
• N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine

• Inchi： 1S/C12H16N2OS/c1-3-15-11-7-5-4-6-10(11)14-12-13-9(2)8-16-12/h4-7,9H,3,8H2,1-2H3,(H,13,14)
• InChI Key： YEJAEBLVFZEWII-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2OCC)=NC(C)C1

Computed Properties

• Exact Mass: 236.09833431g/mol
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 357.0±44.0 °C(Predicted)
• pka: 6.82±0.40(Predicted)

Additional information on N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine

Professional Introduction to N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 379728-81-1)

N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine, identified by the CAS number 379728-81-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine features a complex molecular structure that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound's unique structural attributes, including its thiazole ring system and ethoxyphenyl substituent, make it a promising candidate for further investigation in various therapeutic areas.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 4-position and a 2-amino group at the 2-position of the thiazole ring enhances the compound's potential bioactivity. Additionally, the ethoxyphenyl moiety introduces a hydrophobic aromatic ring that can influence solubility and metabolic stability, critical factors in drug development.

In recent years, there has been growing interest in developing novel thiazole-based compounds for their therapeutic potential. Research has demonstrated that modifications to the thiazole ring can significantly alter biological activity. For instance, studies have shown that substituents at the 2- and 4-positions can enhance binding affinity to biological targets. The compound N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine is being explored for its potential as a lead compound in the development of new drugs targeting various diseases.

The ethoxyphenyl group in this compound is particularly noteworthy due to its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions. This moiety has been shown to improve drug-like properties such as lipophilicity and metabolic stability. Furthermore, the amine functionality at the 2-position of the thiazole ring provides a site for further chemical modification, allowing for the synthesis of analogs with enhanced biological activity.

Current research in pharmaceutical chemistry is focused on identifying new molecular entities with improved efficacy and reduced side effects. N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine represents a promising candidate for this effort. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. The compound's potential applications span multiple therapeutic areas, including oncology, inflammation, and infectious diseases.

The synthesis of N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the thiazole ring system and introduce the desired substituents. The use of modern spectroscopic methods such as NMR and mass spectrometry allows for precise characterization of the compound's structure.

In conclusion, N-(2-Ethoxyphenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 379728-81-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent. Ongoing studies aim to elucidate its mechanism of action and explore its applications in various disease states. As research progresses, this compound is expected to contribute valuable insights into drug discovery and development.